4-(2-methyl-6-propoxypyrimidin-4-yl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide

• IUPAC Name: 4-(2-methyl-6-propoxypyrimidin-4-yl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• InChI: InChI=1S/C20H24F3N5O2/c1-3-11-30-18-13-17(24-14(2)25-18)27-7-9-28(10-8-27)19(29)26-16-6-4-5-15(12-16)20(21,22)23/h4-6,12-13H,3,7-11H2,1-2H3,(H,26,29)
• InChI Key: XSZBLLLORVJPHY-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=NC(=NC(=C1)N2CCN(CC2)C(=O)NC3=CC=CC(=C3)C(F)(F)F)C
• Molecular Formula: C20H24F3N5O2
• Molecular Weight: 423.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperazine ring, and a trifluoromethyl group. The presence of these groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

While the specific synthesis of this compound is not available, similar compounds are often synthesized through a series of reactions including nucleophilic substitution, condensation, and cyclization. The exact method would depend on the starting materials and the specific structure of the target compound.

Molecular Structure Analysis

The molecular structure of this compound is likely to be influenced by the presence of the pyrimidine and piperazine rings, as well as the trifluoromethyl group. These groups can participate in a variety of interactions, including hydrogen bonding, pi stacking, and dipole-dipole interactions, which could influence the overall shape and properties of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. For example, the pyrimidine ring might undergo electrophilic substitution, while the piperazine ring could participate in reactions involving the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase its lipophilicity, while the piperazine ring could contribute to its basicity.

Scientific Research Applications

Crop Protection and Agrochemicals

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Pharmaceuticals

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Veterinary Medicine

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Antioxidant Properties

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Chemical Properties and Synthesis

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Mechanism of Action

The mechanism of action of this compound is not known without additional context. If it’s intended for use as a drug, its mechanism of action would depend on its specific biological target. The presence of the pyrimidine ring and the piperazine ring suggests that it might interact with biological receptors or enzymes in a specific way.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s being studied as a potential drug, future research might focus on optimizing its structure for better activity or selectivity, studying its pharmacokinetics and metabolism, or testing its efficacy in preclinical models.